Cas no 59338-94-2 (4-acetamido-2-methoxy-5-nitrobenzoic acid)

4-Acetamido-2-methoxy-5-nitrobenzoic acid is a nitro-substituted benzoic acid derivative featuring acetamido and methoxy functional groups. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and specialty chemicals. Its well-defined molecular structure, characterized by the nitro and acetamido substituents, makes it valuable for further functionalization or as a building block in heterocyclic chemistry. The methoxy group enhances solubility in organic solvents, facilitating its use in reactions requiring polar aprotic conditions. High purity grades are available to ensure consistent performance in synthetic applications. Proper handling is recommended due to potential reactivity of the nitro group.

4-acetamido-2-methoxy-5-nitrobenzoic acid structure

59338-94-2 structure

Product Name:4-acetamido-2-methoxy-5-nitrobenzoic acid

CAS No:59338-94-2

MF:C₁₀H₁₀N₂O₆

MW:254.196202754974

MDL:MFCD22052490

CID:3166828

PubChem ID:19828534

Update Time:2025-06-07

4-acetamido-2-methoxy-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-acetamido-2-methoxy-5-nitrobenzoic acid
- DTXSID701253629
- 59338-94-2
- GEHILIYJUKFLNC-UHFFFAOYSA-N
- EN300-207661
- 4-Acetamido-2-methoxy-5-nitrobenzoicacid
- 2-methoxy-4-acetamido-5-nitrobenzoic acid
- 4-(Acetylamino)-2-methoxy-5-nitrobenzoic acid
- SCHEMBL9835504
- MDL： MFCD22052490
- Inchi： 1S/C10H10N2O6/c1-5(13)11-7-4-9(18-2)6(10(14)15)3-8(7)12(16)17/h3-4H,1-2H3,(H,11,13)(H,14,15)
- InChI Key： GEHILIYJUKFLNC-UHFFFAOYSA-N
- SMILES： O(C)C1=CC(=C(C=C1C(=O)O)[N+](=O)[O-])NC(C)=O

Computed Properties

Exact Mass: 254.05388604Da
Monoisotopic Mass: 254.05388604Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 353
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 121Å²

4-acetamido-2-methoxy-5-nitrobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019094653-1g	4-Acetamido-2-methoxy-5-nitrobenzoic acid	59338-94-2	97%	1g	$670.32	2023-09-01
Enamine	EN300-207661-0.05g	4-acetamido-2-methoxy-5-nitrobenzoic acid	59338-94-2		0.05g	$155.0	2023-09-16
Enamine	EN300-207661-0.1g	4-acetamido-2-methoxy-5-nitrobenzoic acid	59338-94-2		0.1g	$232.0	2023-09-16
Enamine	EN300-207661-0.25g	4-acetamido-2-methoxy-5-nitrobenzoic acid	59338-94-2		0.25g	$331.0	2023-09-16
Enamine	EN300-207661-0.5g	4-acetamido-2-methoxy-5-nitrobenzoic acid	59338-94-2		0.5g	$524.0	2023-09-16
Enamine	EN300-207661-1.0g	4-acetamido-2-methoxy-5-nitrobenzoic acid	59338-94-2		1g	$671.0	2023-05-24
Enamine	EN300-207661-2.5g	4-acetamido-2-methoxy-5-nitrobenzoic acid	59338-94-2		2.5g	$1315.0	2023-09-16
Enamine	EN300-207661-5.0g	4-acetamido-2-methoxy-5-nitrobenzoic acid	59338-94-2		5g	$1945.0	2023-05-24
Enamine	EN300-207661-10.0g	4-acetamido-2-methoxy-5-nitrobenzoic acid	59338-94-2		10g	$2884.0	2023-05-24
Enamine	EN300-207661-1g	4-acetamido-2-methoxy-5-nitrobenzoic acid	59338-94-2		1g	$671.0	2023-09-16